Cas no 6647-95-6 (4-IODO-1,5-DIMETHYL-1H-PYRAZOLE-3-CARBOXYLIC ACID)

4-Iodo-1,5-dimethyl-1H-pyrazole-3-carboxylic acid is a heterocyclic compound featuring a pyrazole core substituted with an iodine atom at the 4-position and a carboxylic acid group at the 3-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of both an iodine substituent and a carboxylic acid group enhances its reactivity, enabling diverse derivatization pathways, such as cross-coupling reactions or further functionalization. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. The compound is commonly utilized in medicinal chemistry for the development of biologically active molecules.

4-IODO-1,5-DIMETHYL-1H-PYRAZOLE-3-CARBOXYLIC ACID structure

6647-95-6 structure

Product Name:4-IODO-1,5-DIMETHYL-1H-PYRAZOLE-3-CARBOXYLIC ACID

CAS No:6647-95-6

MF:C₆H₇IN₂O₂

MW:266.036453485489

CID:4656436

PubChem ID:62269416

Update Time:2025-10-17

4-IODO-1,5-DIMETHYL-1H-PYRAZOLE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

- 4-Iodo-1,5-dimethyl-1H-pyrazole-3-carboxylic acid
- 1H-Pyrazole-3-carboxylic acid, 4-iodo-1,5-dimethyl-
- 4-IODO-1,5-DIMETHYL-1H-PYRAZOLE-3-CARBOXYLIC ACID
- Inchi： 1S/C6H7IN2O2/c1-3-4(7)5(6(10)11)8-9(3)2/h1-2H3,(H,10,11)
- InChI Key： LLKCKWLAENNHOZ-UHFFFAOYSA-N
- SMILES： N1(C)C(C)=C(I)C(C(O)=O)=N1

Computed Properties

Exact Mass: 265.95523g/mol
Monoisotopic Mass: 265.95523g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 55.1Å²

4-IODO-1,5-DIMETHYL-1H-PYRAZOLE-3-CARBOXYLIC ACID Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1256762-0.05g	4-iodo-1,5-dimethyl-1H-pyrazole-3-carboxylic acid	6647-95-6	95%	0.05g	$94.0	2023-07-08
Enamine	EN300-1256762-0.1g	4-iodo-1,5-dimethyl-1H-pyrazole-3-carboxylic acid	6647-95-6	95%	0.1g	$140.0	2023-07-08
Enamine	EN300-1256762-0.25g	4-iodo-1,5-dimethyl-1H-pyrazole-3-carboxylic acid	6647-95-6	95%	0.25g	$200.0	2023-07-08
Enamine	EN300-1256762-0.5g	4-iodo-1,5-dimethyl-1H-pyrazole-3-carboxylic acid	6647-95-6	95%	0.5g	$374.0	2023-07-08
Enamine	EN300-1256762-1.0g	4-iodo-1,5-dimethyl-1H-pyrazole-3-carboxylic acid	6647-95-6	95%	1.0g	$499.0	2023-07-08
Enamine	EN300-1256762-2.5g	4-iodo-1,5-dimethyl-1H-pyrazole-3-carboxylic acid	6647-95-6	95%	2.5g	$978.0	2023-07-08
Enamine	EN300-1256762-5.0g	4-iodo-1,5-dimethyl-1H-pyrazole-3-carboxylic acid	6647-95-6	95%	5.0g	$1448.0	2023-07-08
Enamine	EN300-1256762-10.0g	4-iodo-1,5-dimethyl-1H-pyrazole-3-carboxylic acid	6647-95-6	95%	10.0g	$2146.0	2023-07-08
1PlusChem	1P01DX1M-50mg	4-IODO-1,5-DIMETHYL-1H-PYRAZOLE-3-CARBOXYLIC ACID	6647-95-6	95%	50mg	$173.00	2024-04-22
1PlusChem	1P01DX1M-100mg	4-IODO-1,5-DIMETHYL-1H-PYRAZOLE-3-CARBOXYLIC ACID	6647-95-6	95%	100mg	$228.00	2024-04-22